6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione

• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 6-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-1,3-dimethyl-5-(4-methylphenyl)pyrrolo[3,4-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H23N3O5/c1-12-4-6-13(7-5-12)16-15-14(20(2)18(27)21(3)17(15)26)8-22(16)19(9-23,10-24)11-25/h4-8,23-25H,9-11H2,1-3H3
• InChI Key: RRSMUSKGFRRHDO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C3C(=CN2C(CO)(CO)CO)N(C(=O)N(C3=O)C)C

Description

6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione, also known as PDP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. PDP is a pyrrolopyrimidine derivative that has shown promising results in scientific research studies, particularly in the field of biomedicine. In

Mechanism of Action

The mechanism of action of 6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of certain enzymes, including cyclin-dependent kinases, which are involved in cell division. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from damage. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth. This compound has also been shown to reduce the production of pro-inflammatory cytokines, leading to the reduction of inflammation. Additionally, this compound has been shown to protect neurons from oxidative stress and apoptosis, leading to the protection of neurons from damage.

Advantages and Limitations for Lab Experiments

6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has several advantages for lab experiments, including its high purity and its potential applications in various scientific research fields. However, this compound also has limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione. One future direction is the optimization of the synthesis method to increase the yield and purity of the final product. Another future direction is the exploration of the potential applications of this compound in other scientific research fields, such as neuroscience and immunology. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in scientific research. Finally, the safety and toxicity of this compound need to be thoroughly investigated to ensure its safety for use in humans.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in scientific research studies, particularly in the field of biomedicine. This compound has several potential applications in various scientific research fields, including cancer treatment, inflammation, and neuroprotection. The synthesis method of this compound has been optimized to increase the yield and purity of the final product. However, this compound also has limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations. Further research is needed to fully understand the potential applications of this compound in scientific research and to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione is a complex process that involves several steps. The first step involves the synthesis of a pyrrolopyrimidine intermediate, which is then reacted with 4-methylphenylhydrazine to form the final product, this compound. The synthesis of this compound has been optimized to increase the yield and purity of the final product. The purity of this compound is essential for its use in scientific research studies.

Scientific Research Applications

6-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1,3-dimethyl-5-(4-methylphenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has shown potential applications in various scientific research fields, including biomedicine, pharmacology, and drug discovery. This compound has been shown to have anticancer properties, making it a potential candidate for cancer treatment. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, this compound has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.